Cas no 2639457-18-2 (tert-butyl 3-(4-cyano-2-methyl-1,3-oxazol-5-yl)aminopropanoate)
tert-butyl 3-(4-cyano-2-methyl-1,3-oxazol-5-yl)aminopropanoate Chemical and Physical Properties
Names and Identifiers
-
- 2639457-18-2
- tert-butyl 3-[(4-cyano-2-methyl-1,3-oxazol-5-yl)amino]propanoate
- EN300-28229715
- tert-butyl 3-(4-cyano-2-methyl-1,3-oxazol-5-yl)aminopropanoate
-
- Inchi: 1S/C12H17N3O3/c1-8-15-9(7-13)11(17-8)14-6-5-10(16)18-12(2,3)4/h14H,5-6H2,1-4H3
- InChI Key: ULNZHGQBOSSXJO-UHFFFAOYSA-N
- SMILES: O(C(CCNC1=C(C#N)N=C(C)O1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 251.12699141g/mol
- Monoisotopic Mass: 251.12699141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 88.2Ų
tert-butyl 3-(4-cyano-2-methyl-1,3-oxazol-5-yl)aminopropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28229715-1g |
tert-butyl 3-[(4-cyano-2-methyl-1,3-oxazol-5-yl)amino]propanoate |
2639457-18-2 | 1g |
$871.0 | 2023-09-09 | ||
| Enamine | EN300-28229715-5g |
tert-butyl 3-[(4-cyano-2-methyl-1,3-oxazol-5-yl)amino]propanoate |
2639457-18-2 | 5g |
$2525.0 | 2023-09-09 | ||
| Enamine | EN300-28229715-10g |
tert-butyl 3-[(4-cyano-2-methyl-1,3-oxazol-5-yl)amino]propanoate |
2639457-18-2 | 10g |
$3746.0 | 2023-09-09 | ||
| Enamine | EN300-28229715-0.05g |
tert-butyl 3-[(4-cyano-2-methyl-1,3-oxazol-5-yl)amino]propanoate |
2639457-18-2 | 95.0% | 0.05g |
$732.0 | 2025-03-19 | |
| Enamine | EN300-28229715-0.1g |
tert-butyl 3-[(4-cyano-2-methyl-1,3-oxazol-5-yl)amino]propanoate |
2639457-18-2 | 95.0% | 0.1g |
$767.0 | 2025-03-19 | |
| Enamine | EN300-28229715-0.25g |
tert-butyl 3-[(4-cyano-2-methyl-1,3-oxazol-5-yl)amino]propanoate |
2639457-18-2 | 95.0% | 0.25g |
$801.0 | 2025-03-19 | |
| Enamine | EN300-28229715-0.5g |
tert-butyl 3-[(4-cyano-2-methyl-1,3-oxazol-5-yl)amino]propanoate |
2639457-18-2 | 95.0% | 0.5g |
$836.0 | 2025-03-19 | |
| Enamine | EN300-28229715-1.0g |
tert-butyl 3-[(4-cyano-2-methyl-1,3-oxazol-5-yl)amino]propanoate |
2639457-18-2 | 95.0% | 1.0g |
$871.0 | 2025-03-19 | |
| Enamine | EN300-28229715-2.5g |
tert-butyl 3-[(4-cyano-2-methyl-1,3-oxazol-5-yl)amino]propanoate |
2639457-18-2 | 95.0% | 2.5g |
$1707.0 | 2025-03-19 | |
| Enamine | EN300-28229715-5.0g |
tert-butyl 3-[(4-cyano-2-methyl-1,3-oxazol-5-yl)amino]propanoate |
2639457-18-2 | 95.0% | 5.0g |
$2525.0 | 2025-03-19 |
tert-butyl 3-(4-cyano-2-methyl-1,3-oxazol-5-yl)aminopropanoate Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on tert-butyl 3-(4-cyano-2-methyl-1,3-oxazol-5-yl)aminopropanoate
tert-butyl 3-(4-cyano-2-methyl-1,3-oxazol-5-yl)aminopropanoate (CAS No. 2639457-18-2): A Comprehensive Overview
tert-butyl 3-(4-cyano-2-methyl-1,3-oxazol-5-yl)aminopropanoate (CAS No. 2639457-18-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl ester group, an aminopropanoate moiety, and a 4-cyano-2-methyl-1,3-oxazol-5-yl substituent. These structural elements contribute to its potential applications in the development of novel therapeutic agents.
The tert-butyl ester group is known for its stability under various reaction conditions, making it an ideal protecting group in synthetic organic chemistry. This stability allows for the compound to be manipulated and modified without premature deprotection, facilitating multi-step synthetic processes. The aminopropanoate moiety, on the other hand, provides a flexible linker that can be functionalized to introduce additional pharmacophores or enhance the compound's solubility and bioavailability.
The 4-cyano-2-methyl-1,3-oxazol-5-yl substituent is particularly noteworthy due to its potential biological activity. The presence of the cyano group imparts electronic effects that can influence the compound's reactivity and binding properties. Additionally, the oxazol ring is a common motif in bioactive molecules, often contributing to interactions with biological targets such as enzymes and receptors.
Recent studies have explored the potential of tert-butyl 3-(4-cyano-2-methyl-1,3-oxazol-5-yl)aminopropanoate in various therapeutic areas. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have investigated its efficacy as an inhibitor of protein kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases.
In a study published in the Journal of Medicinal Chemistry, scientists reported that tert-butyl 3-(4-cyano-2-methyl-1,3-oxazol-5-yl)aminopropanoate exhibited potent inhibitory activity against a specific kinase involved in tumor growth. The compound was found to selectively bind to the active site of the kinase, thereby disrupting its function and leading to reduced cell proliferation. This finding highlights the potential of this compound as a lead molecule for further drug development.
Another area of interest is the use of tert-butyl 3-(4-cyano-2-methyl-1,3-oxazol-5-yl)aminopropanoate in the treatment of neurological disorders. Preliminary studies have shown that this compound can cross the blood-brain barrier and modulate neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. Its ability to penetrate brain tissue and interact with specific receptors makes it a promising candidate for developing new therapies for these debilitating conditions.
The synthesis of tert-butyl 3-(4-cyano-2-methyl-1,3-oxazol-5-yl)aminopropanoate has been optimized through various synthetic routes to improve yield and purity. One common approach involves the coupling of an amino acid derivative with a cyano-substituted oxazole intermediate using standard coupling reagents such as HATU or EDC·HCl. The tert-butyl ester group can be introduced at a later stage through esterification reactions, providing flexibility in synthetic planning.
Despite its promising properties, tert-butyl 3-(4-cyano-2-methyl-1,3-oxazol-5-y l)aminopropanoate also presents challenges that need to be addressed during drug development. These include optimizing its pharmacokinetic properties to ensure adequate absorption, distribution, metabolism, and excretion (ADME). Additionally, thorough safety and toxicity evaluations are essential to ensure that the compound is safe for human use.
In conclusion, tert-butyl 3-(4-cyano-2-methyl -1 , 3 - o x az o l - 5 - y l )a m i n o p r o p a n o a t e (CAS No. 2639457 - 18 - 2) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further investigation and potential therapeutic development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds significant potential to contribute to the discovery of new treatments for various diseases.
2639457-18-2 (tert-butyl 3-(4-cyano-2-methyl-1,3-oxazol-5-yl)aminopropanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)